1-(4-Butoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C24H20N2O4S
• Molecular Weight: 432.5 g/mol
• IUPAC Name: 1-(4-butoxyphenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C24H20N2O4S/c1-2-3-13-29-16-10-8-15(9-11-16)20-19-21(27)17-6-4-5-7-18(17)30-22(19)23(28)26(20)24-25-12-14-31-24/h4-12,14,20H,2-3,13H2,1H3
• Standard InChI Key: HBXXXYKCQOATAN-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2C3=C(C(=O)N2C4=NC=CS4)OC5=CC=CC=C5C3=O

Introduction

1-(4-Butoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound featuring a chromeno-pyrrole core fused with a thiazole ring and a butoxyphenyl substituent. This unique structure suggests potential for diverse chemical reactivity and biological activity. Despite the lack of extensive literature directly focused on this compound, research on similar chromeno-pyrrole and thiazole derivatives indicates significant biological activities, including anti-inflammatory and antimicrobial properties.

Structural Features and Synthesis

The compound's structure includes a chromeno-pyrrole backbone, which is a fused ring system known for its biological activity, a thiazole ring that adds to the compound's reactivity, and a butoxyphenyl group that contributes to its lipophilicity and potential interaction with biological targets.

Synthesis Route:

While specific synthesis details for this compound are not widely documented, similar compounds are typically synthesized through multi-step reactions involving the formation of the chromeno-pyrrole core followed by the introduction of the thiazole and butoxyphenyl groups. Common methods may include:

• Step 1: Formation of the chromeno-pyrrole core through condensation reactions.

• Step 2: Introduction of the thiazole ring via nucleophilic substitution or cross-coupling reactions.

• Step 3: Attachment of the butoxyphenyl group through etherification reactions.

Biological Activities and Potential Applications

Research on similar compounds suggests that derivatives of chromeno-pyrrole and thiazole exhibit significant biological activities:

• Anti-inflammatory Activity: Chromeno-pyrrole derivatives have shown potential as anti-inflammatory agents, which could be enhanced by the presence of a thiazole ring.

• Antimicrobial Activity: Thiazole derivatives are known for their antimicrobial properties, which may be beneficial in pharmaceutical applications.

• Cancer Research: Some chromeno-pyrrole compounds have been investigated for their anticancer properties, though specific studies on this compound are lacking.

Interaction Studies and Mechanism of Action

Understanding the compound's mechanism of action requires interaction studies, including molecular docking and in vitro assays. These studies can help elucidate how the compound interacts with biological targets and its potential therapeutic applications.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
1-(4-Butoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-fluoro-1H-chromeno[2,3-c]pyrrole-3,9-dione	Contains thiadiazole instead of thiazole	Fluorine substitution may enhance biological activity
2-(4,5-Dimethyl-1,3-thiazol-2-yl)-1-(3-ethoxy-4-propoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Dimethylthiazole group	Increased lipophilicity due to methyl groups
1-(4-Aminophenyl)-5-(furan-2-yl)-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide	Pyrazole core instead of pyrrole	Potential anti-inflammatory properties